Cas no 2138288-10-3 (1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea)

• Product Name: 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea
• CAS No: 2138288-10-3
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6498994
• PubChem ID: 165847428
• Update Time: 2025-07-26

1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-4-methylcyclohexyl)-3-(propan-2-yl)urea
• EN300-764126
• 2138288-10-3
• 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea

• Inchi： 1S/C11H23N3O/c1-8(2)13-10(15)14-9-4-6-11(3,12)7-5-9/h8-9H,4-7,12H2,1-3H3,(H2,13,14,15)
• InChI Key： DRNOGYVKVSBTTE-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea

Research Brief on 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea (CAS: 2138288-10-3)

1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea (CAS: 2138288-10-3) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexyl and urea moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of significant interest for researchers and industry professionals.

The synthesis of 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea involves a multi-step process that includes the functionalization of the cyclohexyl ring and the subsequent introduction of the urea linkage. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Notably, the compound's structural features, such as the amino and urea groups, contribute to its ability to form hydrogen bonds and other non-covalent interactions, which are critical for its biological activity.

In terms of biological activity, recent research has demonstrated that 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively target cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes in the arachidonic acid cascade. These findings suggest its potential as a dual inhibitor for the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma. Additionally, the compound's ability to modulate PPIs has been investigated in the context of cancer therapy, where it has shown promise in disrupting oncogenic protein complexes.

Pharmacokinetic studies of 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea have revealed favorable properties, including good oral bioavailability and metabolic stability. These characteristics are essential for its development as a therapeutic agent. Furthermore, toxicity assessments in animal models have indicated a relatively safe profile, with no significant adverse effects observed at therapeutic doses. These findings support the compound's potential for further development and clinical evaluation.

Despite these promising results, challenges remain in the optimization of 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea for clinical use. Issues such as selectivity, off-target effects, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into a viable therapeutic option.

In conclusion, 1-(4-Amino-4-methylcyclohexyl)-3-(propan-2-yl)urea (CAS: 2138288-10-3) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and advancing it through the drug development pipeline. This compound exemplifies the intersection of chemistry and biology, offering new opportunities for the treatment of complex diseases.